Cas no 321432-79-5 (1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol)

1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol is a synthetic organic compound featuring a tertiary amino alcohol structure with substituted aromatic rings. Its molecular design incorporates both chloro- and fluoro-substituted phenyl groups, which may enhance its stability and reactivity in chemical applications. The presence of multiple halogenated aromatic systems suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, where such motifs are often employed for their electronic and steric effects. The compound's bifunctional nature (amino and hydroxyl groups) allows for further derivatization, making it a versatile building block in organic synthesis. Its structural complexity may also lend itself to applications in asymmetric catalysis or as a chiral auxiliary.

1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol structure

321432-79-5 structure

Product Name:1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol

CAS No:321432-79-5

MF:

MW:

CID:4645897

Update Time:2025-06-11

1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol Chemical and Physical Properties

Names and Identifiers

- 1,1-BIS(4-CHLOROPHENYL)-2-[(4-FLUOROBENZYL)AMINO]-1-ETHANOL
- Benzenemethanol, 4-chloro-α-(4-chlorophenyl)-α-[[[(4-fluorophenyl)methyl]amino]methyl]-
- 1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol

1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A896058-1g	1,1-Bis(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]amino}ethan-1-ol	321432-79-5	90%	1g	$611.00	2022-04-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1449918-1g	1,1-Bis(4-chlorophenyl)-2-((4-fluorobenzyl)amino)ethanol	321432-79-5	90%	1g	￥6289.00	2024-08-02
TRC	B147620-25mg	1,1-Bis(4-chlorophenyl)-2-[(4-fluorobenzyl)amino]-1-ethanol	321432-79-5		25mg	$ 230.00	2022-06-07
TRC	B147620-50mg	1,1-Bis(4-chlorophenyl)-2-[(4-fluorobenzyl)amino]-1-ethanol	321432-79-5		50mg	$ 380.00	2022-06-07
Key Organics Ltd	1J-319S-1MG	1,1-bis(4-chlorophenyl)-2-[(4-fluorobenzyl)amino]-1-ethanol	321432-79-5	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	1J-319S-5MG	1,1-bis(4-chlorophenyl)-2-[(4-fluorobenzyl)amino]-1-ethanol	321432-79-5	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	1J-319S-10MG	1,1-bis(4-chlorophenyl)-2-[(4-fluorobenzyl)amino]-1-ethanol	321432-79-5	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	1J-319S-0.5G	1,1-bis(4-chlorophenyl)-2-[(4-fluorobenzyl)amino]-1-ethanol	321432-79-5	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	1J-319S-1G	1,1-bis(4-chlorophenyl)-2-[(4-fluorobenzyl)amino]-1-ethanol	321432-79-5	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	1J-319S-5G	1,1-bis(4-chlorophenyl)-2-[(4-fluorobenzyl)amino]-1-ethanol	321432-79-5	>90%	5g	£3080.00	2025-02-09

1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol Related Literature

1. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
2. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
3. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Additional information on 1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol

Recent Advances in the Study of 1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol (CAS: 321432-79-5)

The compound 1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol (CAS: 321432-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic asymmetric synthesis, have been employed to achieve higher efficiency and stereoselectivity. These advancements are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

Pharmacological investigations have revealed that 1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro and in vivo studies have demonstrated its ability to modulate cellular signaling pathways associated with cancer progression, raising the possibility of its use in oncology.

The mechanism of action of 1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol has been explored through molecular docking and dynamics simulations. These computational studies have provided insights into the compound's binding affinity and interaction with key protein targets. Furthermore, structural-activity relationship (SAR) analyses have identified critical functional groups that contribute to its bioactivity, offering valuable guidance for further structural modifications.

Despite these promising findings, challenges remain in the development of 1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through formulation optimization and detailed toxicological studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy.

In conclusion, 1,1-Bis(4-chlorophenyl)-2-(4-fluorobenzyl)amino-1-ethanol (CAS: 321432-79-5) represents a promising candidate for further development in the pharmaceutical industry. Continued research efforts are essential to fully unlock its therapeutic potential and overcome existing challenges. The integration of multidisciplinary approaches, including synthetic chemistry, pharmacology, and computational biology, will be crucial in advancing this compound toward clinical applications.